Cas no 62835-02-3 (2H-Azepin-2-one, hexahydro-3,3,7,7-tetramethyl-)

• Product name: 2H-Azepin-2-one, hexahydro-3,3,7,7-tetramethyl-
• CAS No: 62835-02-3
• MF: C₁₀H₁₉NO
• MW: 169.26396
• CID: 430136
• PubChem ID: 13540574

2H-Azepin-2-one, hexahydro-3,3,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-3,3,7,7-tetramethyl-
• 3,3,7,7-tetramethylazepan-2-one
• 62835-02-3
• DTXSID30543273

• Inchi： InChI=1S/C10H19NO/c1-9(2)6-5-7-10(3,4)11-8(9)12/h5-7H2,1-4H3,(H,11,12)
• InChI Key： UIGQLCJXVJEAAN-UHFFFAOYSA-N
• SMILES： CC1(CCCC(NC1=O)(C)C)C

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 29.1